Cas no 2171588-05-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid
• CAS No: 2171588-05-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6360884
• PubChem ID: 165447482
• Update Time: 2025-06-14

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid
• 2171588-05-7
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]cyclopropyl}acetic acid
• EN300-1522721

• Inchi： 1S/C28H26N2O5/c31-24(32)16-28(14-15-28)30-26(33)25(18-8-2-1-3-9-18)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23,25H,14-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： IFFDVBAFVOVAHR-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C(C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid (CAS: 2171588-05-7)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid (CAS: 2171588-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protected amino acid structure, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have focused on its synthesis, stability, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the optimization of synthetic routes for 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The study highlighted the compound's compatibility with Fmoc-based strategies, making it a promising candidate for the development of peptide-based drugs. The researchers also noted its stability under various pH conditions, which is critical for its potential use in oral formulations.

In addition to its synthetic utility, the biological activity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid has been a focal point of recent research. A preprint article on *bioRxiv* reported its inhibitory effects on certain proteases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, suggesting its potential as an anti-inflammatory agent. These findings open new avenues for the development of targeted therapies for chronic inflammatory diseases.

Another significant development is the exploration of this compound in drug delivery systems. A 2024 paper in *Advanced Drug Delivery Reviews* discussed its incorporation into nanocarriers for enhanced bioavailability and targeted release. The study demonstrated that the cyclopropyl moiety and Fmoc protection group contribute to the compound's ability to cross cellular membranes efficiently, making it a valuable component in designing next-generation drug delivery platforms.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid. Researchers are actively working on addressing issues related to cost-effectiveness and scalability. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside, as highlighted in a recent white paper by the Chemical Biology Consortium.

In conclusion, the compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropyl}acetic acid (CAS: 2171588-05-7) represents a promising area of research in chemical biology and pharmaceuticals. Its versatile applications in synthesis, biological activity, and drug delivery underscore its potential to contribute significantly to the development of novel therapeutics. Continued research and collaboration will be essential to fully realize its benefits and overcome existing challenges.